Cas no 70710-08-6 (Pyridinium,4-methyl-1-octadecyl-, iodide (1:1))

• Product Name: Pyridinium,4-methyl-1-octadecyl-, iodide (1:1)
• CAS No: 70710-08-6
• MF: C₂₄H₄₄IN
• MW: 473.517339706421
• CID: 575636
• PubChem ID: 15904244
• Update Time: 2025-04-19

Pyridinium,4-methyl-1-octadecyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-methyl-1-octadecyl-, iodide (1:1)
• 4-methyl-1-octadecylpyridin-1-ium,iodide
• NSC47295
• NSC-47295
• SureCN9271857
• SCHEMBL9271857
• N-octadecyl-4-picolinium iodide
• 4-METHYL-1-OCTADECYLPYRIDIN-1-IUM IODIDE
• 70710-08-6
• DTXSID60579267

• Inchi： 1S/C24H44N.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-25-22-19-24(2)20-23-25;/h19-20,22-23H,3-18,21H2,1-2H3;1H/q+1;/p-1
• InChI Key： MBZZPBIVCHFMGV-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C=CC(C)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 346.34762
• Monoisotopic Mass: 473.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• PSA: 3.88
• LogP: 4.54800